N-[[3-(5-Methyl-1H-1,2,4-triazol-3-yl)phenyl]methyl]but-2-ynamide

• IUPAC Name: N-[[3-(5-methyl-1H-1,2,4-triazol-3-yl)phenyl]methyl]but-2-ynamide
• InChI: InChI=1S/C14H14N4O/c1-3-5-13(19)15-9-11-6-4-7-12(8-11)14-16-10(2)17-18-14/h4,6-8H,9H2,1-2H3,(H,15,19)(H,16,17,18)
• InChI Key: PVMACIWBIPSLTR-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=CC(=CC=C1)C2=NNC(=N2)C
• Molecular Formula: C14H14N4O
• Molecular Weight: 254.29 g/mol

Description

“N-[[3-(5-Methyl-1H-1,2,4-triazol-3-yl)phenyl]methyl]but-2-ynamide” is a compound that contains a 1,2,4-triazole ring. The triazole ring is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known for their ability to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been reported in several studies. These methods use the same types of starting materials viz. succinic anhydride, aminoguanidine hydrochloride, and a variety of amines. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy and Elemental analysis.

Molecular Structure Analysis

The molecular structure of “N-[[3-(5-Methyl-1H-1,2,4-triazol-3-yl)phenyl]methyl]but-2-ynamide” can be analyzed using various spectroscopic techniques. For instance, the IR absorption spectra of similar compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm −1.

Chemical Reactions Analysis

The chemical reactions involving “N-[[3-(5-Methyl-1H-1,2,4-triazol-3-yl)phenyl]methyl]but-2-ynamide” can be analyzed based on the reactions of similar 1,2,4-triazole derivatives. For instance, it was established that depending on the conditions, similar compounds can provide both N1 and N4 for coordination with ruthenium.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-[[3-(5-Methyl-1H-1,2,4-triazol-3-yl)phenyl]methyl]but-2-ynamide” can be analyzed based on the properties of similar compounds. For instance, the 1H-NMR spectrum of similar compounds showed two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm assigned to the 1,2,4-triazole ring.

Mechanism of Action

The mechanism of action of “N-[[3-(5-Methyl-1H-1,2,4-triazol-3-yl)phenyl]methyl]but-2-ynamide” can be inferred from the mechanisms of similar compounds. For instance, the anticancer activity of similar molecules is due to the N1 and N2 nitrogen atoms of the triazole moiety that actively contribute in binding to the active site of enzyme.

Safety and Hazards

The safety and hazards of “N-[[3-(5-Methyl-1H-1,2,4-triazol-3-yl)phenyl]methyl]but-2-ynamide” can be inferred from the safety profiles of similar compounds. For instance, some of the synthesized compounds have shown proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The future directions for the study of “N-[[3-(5-Methyl-1H-1,2,4-triazol-3-yl)phenyl]methyl]but-2-ynamide” could involve the synthesis and study of their antimicrobial, antioxidant and antiviral potential of substituted 1,2,4-triazole analogues. Additionally, further investigations could be carried out to understand the mechanism and binding modes of these derivatives in the binding pocket of aromatase enzyme as a possible target.